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Introduction
Dioleyl hydrogen phosphate (DOHP) is a synthetic dialkyl phosphate that has garnered

significant interest in various scientific and industrial fields, particularly in the formulation of

drug delivery systems.[1] Its amphiphilic nature, arising from a polar phosphate head group and

two long, unsaturated oleyl chains, allows it to self-assemble into higher-order structures such

as liposomes and vesicles. This property makes it an invaluable component in the

encapsulation and delivery of both hydrophilic and hydrophobic therapeutic agents. This

technical guide provides a comprehensive overview of the core physicochemical properties of

Dioleyl hydrogen phosphate, detailed experimental protocols for its characterization and

synthesis, and a discussion of its relevance in biological contexts.

Physicochemical Properties
A summary of the key physicochemical properties of Dioleyl hydrogen phosphate is

presented in the tables below. These properties are fundamental to understanding its behavior

in various formulations and biological environments.
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Property Value Reference(s)

Chemical Name
bis[(Z)-octadec-9-enyl]

hydrogen phosphate
[2]

Synonyms

Dioleyl phosphate, Dioleoyl

phosphate, Dioleyl phosphoric

acid

[2][3]

CAS Number 14450-07-8 [1][3]

Molecular Formula C36H71O4P [3]

Molecular Weight 598.9 g/mol [1][2]

Appearance
Clear to light-yellow

transparent liquid
[1]

Density 0.929 g/cm³ [3]

Boiling Point 651.4 °C at 760 mmHg [3]

Flash Point 347.7 °C [3]

Acidity and Solubility Properties
Property Value/Information Reference(s)

pKa (Predicted) 1.49 ± 0.50 [3]

Water Solubility
5.8 x 10⁻⁷ mg/L at 25 °C

(estimated)
[1]

Organic Solvent Solubility

Soluble in ethanol and

chloroform.[4][5] The long,

unsaturated oleyl chains

contribute to good oil solubility.

[1]

Critical Micelle Concentration

(CMC)

Not experimentally reported in

the literature.
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Experimental Protocols
Detailed methodologies for the synthesis, purification, and characterization of Dioleyl
hydrogen phosphate are crucial for its application in research and development.

Synthesis of Dioleyl Hydrogen Phosphate
A common and effective method for synthesizing Dioleyl hydrogen phosphate is through the

reaction of oleyl alcohol with phosphorus oxychloride.[6][7][8]

Materials:

Oleyl alcohol

Phosphorus oxychloride (POCl3)

Triethylamine (or pyridine)

Toluene (anhydrous)

Steam or deionized water

Round-bottom flask

Dropping funnel

Condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:
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In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve oleyl alcohol and triethylamine in anhydrous toluene. The triethylamine acts as a

base to neutralize the HCl byproduct.

Cool the reaction mixture in an ice bath to 0-5 °C with continuous stirring.

Slowly add phosphorus oxychloride dropwise to the cooled solution using a dropping funnel.

Maintain the temperature below 10 °C during the addition to control the exothermic reaction.

After the addition is complete, allow the reaction mixture to slowly warm to room temperature

and then heat to reflux for several hours to ensure the reaction goes to completion.

Cool the reaction mixture to room temperature. The triethylamine hydrochloride salt will

precipitate out of the solution.

Filter the mixture to remove the precipitated salt.

The resulting intermediate, dioleyl phosphoryl chloride, is then hydrolyzed. This can be

achieved by carefully treating the filtrate with steam or by adding deionized water and stirring

vigorously.

The organic layer, containing the Dioleyl hydrogen phosphate, is separated using a

separatory funnel.

The organic solvent is removed under reduced pressure using a rotary evaporator to yield

the crude product.

Below is a DOT script for a Graphviz diagram illustrating the synthesis workflow.

Synthesis of Dioleyl Hydrogen Phosphate

Purification by Column Chromatography
Purification of the crude Dioleyl hydrogen phosphate can be achieved using silica gel column

chromatography.[9][10]

Materials:

Crude Dioleyl hydrogen phosphate
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Silica gel (for column chromatography)

Solvent system (e.g., a gradient of hexane and ethyl acetate)

Chromatography column

Eluent collection tubes

Thin Layer Chromatography (TLC) plates and chamber

UV lamp or appropriate staining solution for visualization

Procedure:

Prepare a slurry of silica gel in the initial, least polar eluent (e.g., hexane).

Pack the chromatography column with the silica gel slurry, ensuring a uniform and bubble-

free column bed.

Dissolve the crude Dioleyl hydrogen phosphate in a minimal amount of the initial eluent.

Carefully load the sample onto the top of the silica gel column.

Begin eluting the column with the solvent system, starting with a low polarity mixture and

gradually increasing the polarity (e.g., by increasing the percentage of ethyl acetate in

hexane).

Collect fractions of the eluate in separate tubes.

Monitor the separation by spotting the collected fractions onto TLC plates, developing the

plates in an appropriate solvent system, and visualizing the spots.

Combine the fractions containing the pure Dioleyl hydrogen phosphate, as determined by

TLC analysis.

Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the

purified product.
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The following DOT script generates a diagram of the purification workflow.

Purification Workflow

Determination of pKa
The acid dissociation constant (pKa) is a critical parameter for understanding the ionization

state of Dioleyl hydrogen phosphate at different pH values. Due to its low water solubility,

direct potentiometric titration in aqueous solution is challenging. Methods adapted for insoluble

compounds are therefore required.

Potentiometric Titration in a Co-solvent System:

Dissolve a known concentration of Dioleyl hydrogen phosphate in a mixture of an organic

solvent (e.g., methanol or ethanol) and water.

Calibrate a pH meter using standard buffers prepared in the same co-solvent mixture.

Titrate the solution with a standardized solution of a strong base (e.g., NaOH) in the co-

solvent mixture.

Record the pH after each addition of the titrant.

Plot the pH versus the volume of titrant added. The pKa can be determined from the pH at

the half-equivalence point.

To obtain the aqueous pKa, perform titrations at several different co-solvent concentrations

and extrapolate the results to 0% organic solvent using methods such as the Yasuda-

Shedlovsky plot.

Spectrophotometric Method: This method is applicable if the protonated and deprotonated

forms of the molecule have different UV-Vis absorption spectra.

Prepare a series of buffer solutions with a range of known pH values.

Add a constant, small amount of a stock solution of Dioleyl hydrogen phosphate (dissolved

in a suitable organic solvent) to each buffer solution.

Measure the UV-Vis absorbance spectrum for each solution.
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Plot the absorbance at a specific wavelength (where the change in absorbance is maximal)

against the pH.

The resulting sigmoidal curve can be analyzed to determine the pKa, which corresponds to

the pH at the inflection point.

Determination of Critical Micelle Concentration (CMC)
The CMC is the concentration at which surfactant molecules begin to form micelles in a

solution. For Dioleyl hydrogen phosphate, which has very low water solubility, determining

the CMC requires sensitive techniques.

Surface Tension Method:

Prepare a series of aqueous dispersions of Dioleyl hydrogen phosphate at various

concentrations.

Measure the surface tension of each dispersion using a tensiometer.

Plot the surface tension as a function of the logarithm of the concentration.

The plot will typically show a sharp decrease in surface tension with increasing

concentration, followed by a plateau. The concentration at which the break in the curve

occurs is the CMC.

Fluorescence Spectroscopy Method: This method utilizes a fluorescent probe (e.g., pyrene)

that exhibits different fluorescence properties in polar and non-polar environments.

Prepare a series of Dioleyl hydrogen phosphate dispersions in water, each containing a

small, constant amount of the fluorescent probe.

Measure the fluorescence emission spectrum of each sample.

For a probe like pyrene, the ratio of the intensity of the first and third vibronic peaks (I1/I3) is

sensitive to the polarity of the microenvironment.

Plot the I1/I3 ratio as a function of the logarithm of the Dioleyl hydrogen phosphate
concentration.
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A significant change in the I1/I3 ratio will be observed as the probe partitions into the

hydrophobic core of the micelles. The concentration at the midpoint of this transition is the

CMC.

Role in Signaling
While Dioleyl hydrogen phosphate itself is not recognized as a specific signaling molecule,

the phosphate group is a cornerstone of cellular signaling. Phosphate is integral to energy

transfer (ATP), the structure of nucleic acids, and the regulation of protein function through

phosphorylation and dephosphorylation. Extracellular phosphate can also act as a signaling

molecule, influencing various cellular processes.[11]

The diagram below, generated using the DOT language, illustrates the central role of

phosphate in cellular signaling pathways.

Role of Phosphate in Cellular Signaling

Conclusion
Dioleyl hydrogen phosphate is a versatile molecule with significant applications in drug

delivery and materials science. Its physicochemical properties, particularly its amphiphilicity

and ability to form self-assembled structures, are key to its utility. This guide has provided a

detailed overview of these properties, along with comprehensive experimental protocols for its

synthesis, purification, and characterization. While some specific quantitative data, such as an

experimentally determined pKa and CMC, are not readily available in the literature, the

methodologies provided herein offer a clear path for their determination. A thorough

understanding of the physicochemical characteristics of Dioleyl hydrogen phosphate is

essential for its effective application and for the development of novel and improved

formulations in the pharmaceutical and other industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Phone: (601) 213-4426
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